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Compound of Interest

Compound Name: Valeryl Bromide

Cat. No.: B158386

Valeryl bromide is a flammable, corrosive, and moisture-sensitive chemical that requires
careful handling and disposal to ensure the safety of laboratory personnel and environmental
protection. This guide provides essential information for the proper management of valeryl
bromide waste.

Immediate Safety and Handling Precautions

Before handling Valeryl Bromide, it is crucial to be aware of its hazards. It is a flammable
liquid and vapor, is corrosive to metals, and can cause severe skin burns and eye damage[1].
Always work in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Chemical splash goggles and a face shield.

o Hand Protection: Wear nitrile or neoprene gloves. Always check the manufacturer's glove
compatibility chart.

e Body Protection: A fully buttoned lab coat.

o Respiratory Protection: If handling outside a fume hood, respiratory protection is necessary.

Spill Management

In the event of a spill, evacuate non-essential personnel from the area. For small spills, absorb
the material with an inert, dry absorbent such as vermiculite or sand[2]. Do not use combustible
materials for absorption. Place the absorbent material into a compatible, sealable container for
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hazardous waste disposal. For larger spills, evacuate the area and contact your institution's
environmental health and safety (EHS) office immediately. Prevent the spill from entering
drains.

Valeryl Bromide Properties

The following table summarizes the key physical and chemical properties of Valeryl Bromide.

Property Value
Chemical Formula CsHsBroO
Molecular Weight 165.03 g/mol
Appearance Colorless to light yellow/orange clear liquid
Boiling Point 63 - 65 °C / 66 mmHg
Flash Point 56 °C
Density 1.340 - 1.36 g/cm?3
CAS Number 1889-26-5
Sources:

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Valeryl Bromide is through a
licensed and approved hazardous waste disposal company. Do not attempt to dispose of
Valeryl Bromide by pouring it down the drain or mixing it with other waste streams unless
explicitly approved by your institution's EHS office.

1. Waste Collection and Segregation:

» Collect waste Valeryl Bromide in its original container or a designated, compatible
hazardous waste container. The container must be in good condition, with a secure, tight-
fitting lid.
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» Ensure the container is properly labeled as "Hazardous Waste: Valeryl Bromide" and
includes the associated hazard pictograms (flammable, corrosive).

e Do not mix Valeryl Bromide with other waste chemicals unless instructed to do so by your
EHS office.

2. Storage of Waste:

» Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste storage.

e The storage area should be away from heat, sparks, open flames, and incompatible
materials.

» Store in a corrosive-resistant container or secondary containment.
3. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional procedures for hazardous waste disposal requests.
4. Decontamination of Empty Containers:
o Completely empty the original container before disposal.

» Rinse the empty container with a suitable solvent (e.g., acetone) in a fume hood. The rinsate
must be collected and disposed of as hazardous waste.

e Once decontaminated, the container can be disposed of according to your institution's
guidelines for empty chemical containers.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Valeryl
Bromide.
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Valeryl Bromide Waste Generated

Is it a spill?

Yes, >10mL

Small Spill:
Absorb with inert material.
Collect in sealed container.

No

Large Spill:
Evacuate area.
Contact EHS.

Collect waste in a
compatible, labeled container.

Store in a designated cool,
dry, and ventilated area.

Contact EHS for
waste pickup.

Professional Disposal by
Licensed Company

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Valeryl Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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